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molecular formula C14H9F3O2 B173553 2'-Trifluoromethyl-biphenyl-4-carboxylic acid CAS No. 198205-79-7

2'-Trifluoromethyl-biphenyl-4-carboxylic acid

Cat. No. B173553
CAS RN: 198205-79-7
M. Wt: 266.21 g/mol
InChI Key: WQKDEUGMDSTMAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06080870

Procedure details

To a solution of 4-(2'-trifluoromethylphenyl)benzoic acid (1.525 g, 5.728 mmol) in THF (25 mL) at 0° C. was added 1.0 M lithium aluminum hydride in tetrahydrofuran (12.0 mL, 12.0 mmol) over 10 minutes. The reaction was allowed to stir at ambient temperature for 3 hours, cooled to 0° C., and quenched by dropwise addition of water (0.5 mL), 4 N aq. NaOH (0.5 mL), and water (1.5 mL). The reaction was filtered through a pad of Celite and the filtrate evaporated in vacuo. The residue was chromatographed (Silica gel, 20% EtOAc in hexanes) to afford the title compound.
Name
4-(2'-trifluoromethylphenyl)benzoic acid
Quantity
1.525 g
Type
reactant
Reaction Step One
Name
lithium aluminum hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
25 mL
Type
solvent
Reaction Step One
Name
tetrahydrofuran
Quantity
12 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:19])([F:18])[C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][C:4]=1[C:9]1[CH:17]=[CH:16][C:12]([C:13](O)=[O:14])=[CH:11][CH:10]=1.[H-].[Al+3].[Li+].[H-].[H-].[H-]>C1COCC1>[F:1][C:2]([F:18])([F:19])[C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][C:4]=1[C:9]1[CH:17]=[CH:16][C:12]([CH2:13][OH:14])=[CH:11][CH:10]=1 |f:1.2.3.4.5.6|

Inputs

Step One
Name
4-(2'-trifluoromethylphenyl)benzoic acid
Quantity
1.525 g
Type
reactant
Smiles
FC(C1=C(C=CC=C1)C1=CC=C(C(=O)O)C=C1)(F)F
Name
lithium aluminum hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
THF
Quantity
25 mL
Type
solvent
Smiles
C1CCOC1
Name
tetrahydrofuran
Quantity
12 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir at ambient temperature for 3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to 0° C.
CUSTOM
Type
CUSTOM
Details
quenched by dropwise addition of water (0.5 mL), 4 N aq. NaOH (0.5 mL), and water (1.5 mL)
FILTRATION
Type
FILTRATION
Details
The reaction was filtered through a pad of Celite
CUSTOM
Type
CUSTOM
Details
the filtrate evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was chromatographed (Silica gel, 20% EtOAc in hexanes)

Outcomes

Product
Details
Reaction Time
 3 h
Name
title compound
Type
product
Smiles
FC(C1=C(C=CC=C1)C1=CC=C(CO)C=C1)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.